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Compound of Interest

Compound Name: RYL-552

Cat. No.: B7712563 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
RYL-552 is a potent small molecule inhibitor of Plasmodium falciparum NADH dehydrogenase

2 (PfNDH2), a type II NADH:ubiquinone oxidoreductase.[1][2] This enzyme is a key component

of the parasite's mitochondrial electron transport chain, making it a promising target for the

development of novel anti-malarial drugs.[1][2] Accurate and consistent preparation of RYL-552
stock solutions is critical for obtaining reliable and reproducible results in in vitro and in vivo

experimental settings. Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing

high-concentration stock solutions of RYL-552 due to its excellent solubilizing properties for

many organic compounds.

This document provides a detailed protocol for the preparation, storage, and handling of RYL-
552 stock solutions using DMSO.

Quantitative Data Summary
A summary of the key quantitative data for RYL-552 is provided in the table below for easy

reference.
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Parameter Value Source

Molecular Weight (MW) 443.46 g/mol [3]

Appearance White to off-white solid [3]

Solubility in DMSO ≥ 100 mg/mL (≥ 225.50 mM) [3]

Recommended Stock

Concentration
10 mM - 50 mM General laboratory practice

Storage of Powder -20°C for up to 3 years [3]

Storage of Stock Solution in

DMSO

-80°C for up to 6 months;

-20°C for up to 1 month
[3]

Experimental Protocol: Preparation of a 10 mM RYL-
552 Stock Solution in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of RYL-552 in

DMSO.

Materials:

RYL-552 powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

(Optional) Sonicator

Safety Precautions:
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Always wear appropriate personal protective equipment (PPE), including a lab coat, safety

glasses, and gloves, when handling RYL-552 and DMSO.

Handle RYL-552 powder in a chemical fume hood to avoid inhalation.

DMSO can facilitate the absorption of other chemicals through the skin. Handle with caution.

Consult the Safety Data Sheet (SDS) for RYL-552 and DMSO before starting any work.

Procedure:

Equilibrate RYL-552 to Room Temperature: Before opening, allow the vial of RYL-552
powder to equilibrate to room temperature for at least 15-20 minutes. This prevents

condensation of moisture, which can affect the stability of the compound.

Calculate the Required Mass of RYL-552: To prepare 1 mL of a 10 mM stock solution, the

required mass of RYL-552 can be calculated using the following formula:

Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Concentration = 10 mM = 0.01 mol/L

Volume = 1 mL = 0.001 L

Molecular Weight = 443.46 g/mol

*Mass (mg) = 0.01 mol/L x 0.001 L x 443.46 g/mol x 1000 mg/g = 4.4346 mg

Weigh RYL-552: Carefully weigh out approximately 4.43 mg of RYL-552 powder using a

calibrated analytical balance and transfer it to a sterile microcentrifuge tube or an amber

glass vial.

Add DMSO: Add 1 mL of anhydrous DMSO to the tube containing the RYL-552 powder.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the

RYL-552 is completely dissolved. A clear solution should be obtained. If the compound does

not dissolve completely, brief sonication in a water bath may be used to facilitate dissolution.

[4]
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Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile, tightly

sealed microcentrifuge tubes or cryovials. This minimizes freeze-thaw cycles which can

degrade the compound. Store the aliquots at -80°C for long-term storage (up to 6 months) or

at -20°C for short-term storage (up to 1 month).[3]

Visualizations
Experimental Workflow
The following diagram illustrates the key steps in the preparation of the RYL-552 stock solution.
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Workflow for RYL-552 Stock Solution Preparation
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Caption: Workflow for preparing RYL-552 stock solution.

Signaling Pathway
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RYL-552 targets the NADH dehydrogenase 2 (NDH2) enzyme in the Plasmodium falciparum

mitochondrial electron transport chain. Inhibition of PfNDH2 disrupts the regeneration of NAD+

and the electron flow, ultimately leading to parasite death.

Simplified Mechanism of Action of RYL-552

P. falciparum Mitochondrial Electron Transport Chain
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Caption: RYL-552 inhibits PfNDH2 in the parasite's ETC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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